![molecular formula C11H22NO4P B3869681 1-(1,4,6,9-tetraoxa-5lambda~5~-phosphaspiro[4.4]non-5-ylmethyl)azepane](/img/structure/B3869681.png)
1-(1,4,6,9-tetraoxa-5lambda~5~-phosphaspiro[4.4]non-5-ylmethyl)azepane
Description
The compound “1-(1,4,6,9-tetraoxa-5lambda~5~-phosphaspiro[4.4]non-5-ylmethyl)azepane” is a phosphorous-based organic compound . It is a derivative of ethylene glycol and alkanolamines .
Synthesis Analysis
The synthesis of this compound involves the reaction of ethylene glycol and alkanolamines with neutral esters and amides of phosphorous acid . The equilibrium transition of 1,4,6,9-tetraoxa-5-phosphaspiro-[4.4] nonane to the 2-hydroxyethyl ester of ethylene glycol phosphorous acid and the reverse has been experimentally accomplished .Molecular Structure Analysis
The molecular formula of this compound is C11H20NO6P . The average mass is 293.253 Da and the monoisotopic mass is 293.102814 Da .Chemical Reactions Analysis
The formation of an intramolecular hydrogen bond was shown, which prevents the formation of the spiran structure when 1,3-propanolamine is reacted with the esters and amides of phosphorous acid . A theory was expressed regarding the formation of an intramolecular hydrogen bond that favors the formation of the spiran structure when phosphites are reacted with ethanolamine .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular structure, mass, and the ability to form intramolecular hydrogen bonds . More specific properties like melting point, boiling point, and density are not available in the retrieved resources.Future Directions
properties
IUPAC Name |
1-(1,4,6,9-tetraoxa-5λ5-phosphaspiro[4.4]nonan-5-ylmethyl)azepane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22NO4P/c1-2-4-6-12(5-3-1)11-17(13-7-8-14-17)15-9-10-16-17/h1-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTZHMKUZXGTJGO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)CP23(OCCO2)OCCO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22NO4P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,4,6,9-Tetraoxa-5lambda5-phosphaspiro[4.4]nonan-5-ylmethyl)azepane | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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